Cas no 1807127-35-0 (4-Cyano-2-ethyl-5-methoxybenzoic acid)

• Product Name: 4-Cyano-2-ethyl-5-methoxybenzoic acid
• CAS No: 1807127-35-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5009494
• Update Time: 2025-05-23

4-Cyano-2-ethyl-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-5-methoxybenzoic acid

• Inchi： 1S/C11H11NO3/c1-3-7-4-8(6-12)10(15-2)5-9(7)11(13)14/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： HWQWRLLEPLEECD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(=C(C(=O)O)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 4-Cyano-2-ethyl-5-methoxybenzoic acid

Introduction to 4-Cyano-2-ethyl-5-methoxybenzoic acid (CAS No. 1807127-35-0)

4-Cyano-2-ethyl-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807127-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a cyano group at the fourth position, an ethyl substituent at the second position, and a methoxy group at the fifth position, which collectively contribute to its unique chemical properties and potential biological activities.

The structural configuration of 4-cyano-2-ethyl-5-methoxybenzoic acid imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The cyano group, for instance, serves as a versatile handle for further chemical modifications, such as reduction to an amine or nucleophilic addition reactions. Meanwhile, the ethyl and methoxy groups introduce steric and electronic effects that can influence the compound's solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that modifications in the benzoic acid scaffold can lead to compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The presence of the cyano group in 4-cyano-2-ethyl-5-methoxybenzoic acid suggests that it may exhibit similar bioactivities or serve as a precursor for designing novel therapeutic agents.

One of the most compelling aspects of 4-cyano-2-ethyl-5-methoxybenzoic acid is its utility as a building block in drug discovery. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity for specific biological targets. For example, derivatives of this compound have been investigated for their potential in modulating enzyme activity and receptor interactions. The ethyl and methoxy groups, in particular, can be strategically modified to fine-tune pharmacokinetic profiles, thereby improving drug efficacy and reducing side effects.

Recent advancements in computational chemistry have further facilitated the exploration of 4-cyano-2-ethyl-5-methoxybenzoic acid's pharmacological potential. Molecular modeling studies have revealed that this compound can interact with various protein targets through hydrogen bonding and hydrophobic interactions. Such insights have guided the design of optimized derivatives with improved pharmacological properties. Additionally, high-throughput screening techniques have been employed to identify novel bioactivities associated with this compound, expanding its therapeutic applications.

The synthesis of 4-cyano-2-ethyl-5-methoxybenzoic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include functional group interconversions such as cyanation, alkylation, and methylation. These synthetic strategies not only produce the compound itself but also provide insights into broader methodologies for constructing complex benzoic acid derivatives. The efficiency and scalability of these synthetic routes are crucial for industrial applications where large quantities of high-purity material are required.

In conclusion,4-cyano-2-ethyl-5-methoxybenzoic acid (CAS No. 1807127-35-0) represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for designing molecules with tailored bioactivities across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.